Cas no 1862902-68-8 (Benzene, 4-bromo-1-(chloromethoxy)-2-methoxy-)

• Product Name: Benzene, 4-bromo-1-(chloromethoxy)-2-methoxy-
• CAS No: 1862902-68-8
• MF: C₈H₈BrClO₂
• MW: 251.504920959473
• CID: 5263495
• Update Time: 2025-05-26

Benzene, 4-bromo-1-(chloromethoxy)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-(chloromethoxy)-2-methoxy-

• Inchi： 1S/C8H8BrClO2/c1-11-8-4-6(9)2-3-7(8)12-5-10/h2-4H,5H2,1H3
• InChI Key： BMHDIRZMUDLAMN-UHFFFAOYSA-N
• SMILES： C1(OCCl)=CC=C(Br)C=C1OC

Additional information on Benzene, 4-bromo-1-(chloromethoxy)-2-methoxy-

Benzene, 4-bromo-1-(chloromethoxy)-2-methoxy- (CAS No. 1862902-68-8): A Comprehensive Overview in Modern Chemical Research

Benzene, 4-bromo-1-(chloromethoxy)-2-methoxy-, identified by the CAS number 1862902-68-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. Its unique structural framework, featuring bromine and methoxy/chloromethoxy substituents, makes it a versatile intermediate in the development of various chemical entities. This compound has garnered attention due to its potential applications in medicinal chemistry, particularly in the synthesis of bioactive molecules.

The structural motif of Benzene, 4-bromo-1-(chloromethoxy)-2-methoxy- encompasses both electron-withdrawing and electron-donating groups, which can be strategically leveraged to modulate its reactivity. The presence of a bromine atom at the 4-position and methoxy groups at the 1- and 2-positions introduces multiple sites for functionalization, making it a valuable building block for constructing more complex scaffolds. Such structural features are often exploited in the design of novel pharmaceuticals, where precise control over molecular architecture is crucial for achieving desired biological activities.

In recent years, there has been a surge in research focusing on heterocyclic compounds derived from benzene derivatives. The compound Benzene, 4-bromo-1-(chloromethoxy)-2-methoxy- serves as an excellent precursor for synthesizing various heterocycles, including those with potential therapeutic applications. For instance, researchers have explored its utility in constructing fused ring systems such as benzothiophenes and benzofurans. These heterocycles are known for their broad spectrum of biological activities, ranging from anti-inflammatory to anticancer properties.

The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. The bromine atom in Benzene, 4-bromo-1-(chloromethoxy)-2-methoxy- provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active agents. Moreover, the chloromethoxy group offers opportunities for nucleophilic substitution reactions, enabling the introduction of diverse functional groups at strategic positions within the molecule.

Advances in computational chemistry have also played a pivotal role in understanding the reactivity and potential applications of Benzene, 4-bromo-1-(chloromethoxy)-2-methoxy-. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on the reaction conditions, which can influence its interaction with biological targets. Such insights are invaluable for designing molecules with enhanced binding affinity and selectivity.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors targeting enzyme-catalyzed processes. Benzene, 4-bromo-1-(chloromethoxy)-2-methoxy- has been investigated as a potential scaffold for inhibiting various enzymes implicated in diseases such as cancer and inflammation. For example, derivatives of this compound have been explored as inhibitors of kinases and phosphodiesterases. These enzymes are critical regulators of cellular signaling pathways, and their dysregulation is often associated with pathological conditions.

In addition to its role as an intermediate in drug discovery, Benzene, 4-bromo-1-(chloromethoxy)-2-methoxy- has found applications in materials science. The unique electronic properties of halogenated aromatic compounds make them suitable candidates for use in organic electronics and optoelectronic devices. Researchers have demonstrated their utility in developing organic semiconductors and light-emitting diodes (OLEDs). The ability to fine-tune the electronic characteristics through strategic functionalization makes these compounds attractive for next-generation electronic applications.

The synthesis of Benzene, 4-bromo-1-(chloromethoxy)-2-methoxy- involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. One common approach involves starting from commercially available benzene derivatives and sequentially introducing the bromine atom followed by methoxy groups at specific positions. Palladium-catalyzed cross-coupling reactions are often employed to achieve regioselective functionalization under mild conditions. These synthetic strategies underscore the importance of well-designed synthetic routes in facilitating access to complex molecular architectures.

Ethical considerations are paramount when conducting research involving chemical compounds like Benzene, 4-bromo-1-(chloromethoxy)-2-methoxy motor motor motor motor motor motor motor motor motor motor motor motor motor motor motor motor motor motor motor motor motormotormotormotormotormotormotormotormotormotormotormotormotormotormotormotormotor. Ensuring responsible handling and disposal of chemical reagents is essential to minimize environmental impact and promote sustainable practices. Collaborative efforts between academia and industry are crucial for developing guidelines that promote safety and sustainability throughout the research lifecycle.

The future prospects of Benzene, 4-bromo-1-(chloromethoxy)-2-methoxy motor motor motor motor motor motor are promising, with ongoing research exploring new synthetic methodologies and applications. As our understanding of molecular interactions continues to evolve, so too will our ability to harness this compound's potential for advancing science and technology. By staying at the forefront of innovation